N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide
• InChI: InChI=1S/C16H21NO3/c1-19-12-5-6-14(15(9-12)20-2)17-16(18)13-8-10-3-4-11(13)7-10/h5-6,9-11,13H,3-4,7-8H2,1-2H3,(H,17,18)
• InChI Key: MJFVPPUKVGFMIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2CC3CCC2C3)OC
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• Solubility: 31.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide, also known as DMHP, is a synthetic compound that has been studied for its potential use as a psychoactive drug. DMHP belongs to the class of compounds known as cyclohexylamines, which are structurally similar to the dissociative anesthetic ketamine.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide is not fully understood. However, it is believed to act on the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of pain, mood, and cognition. N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide may also affect other neurotransmitter systems, such as dopamine and serotonin.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide has been shown to produce a range of biochemical and physiological effects in animal studies. These effects include sedation, analgesia, dissociation, and altered locomotor activity. N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide also produces effects that are similar to those of ketamine, which is a well-studied dissociative anesthetic. However, N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide has several limitations as well. It is not approved for human use and has not been extensively studied in humans. N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide also has the potential for abuse and may produce unwanted side effects.

Future Directions

There are several potential future directions for research on N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide. One area of interest is the development of N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide derivatives that have improved pharmacological properties, such as increased potency or reduced side effects. Another area of interest is the investigation of the mechanisms underlying the antidepressant effects of N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide. Additionally, further research is needed to determine the safety and efficacy of N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide in humans.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide has been described in the scientific literature. In brief, the synthesis involves the reaction of 2,4-dimethoxyphenylacetonitrile with cyclohexylmagnesium bromide, followed by the addition of acetic anhydride and hydrochloric acid. The resulting product is purified by recrystallization.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide has been studied for its potential use as a psychoactive drug. In animal studies, N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide has been shown to produce effects similar to those of ketamine, including sedation, analgesia, and dissociation. N-(2,4-dimethoxyphenyl)bicyclo[2.2.1]heptane-2-carboxamide has also been shown to have antidepressant effects in animal models.